2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C28H26N2O4/c1-4-34-21-13-14-25-22(15-21)28(33)23(27(32)20-11-9-18(2)10-12-20)16-30(25)17-26(31)29-24-8-6-5-7-19(24)3/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key: PSAZLEQXOVVHBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)C)CC(=O)NC4=CC=CC=C4C
• Molecular Formula: C28H26N2O4
• Molecular Weight: 454.5 g/mol
• CAS No.: 898343-58-3

Description

2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide, also known as EMA401, is a novel drug candidate that has been developed for the treatment of chronic pain. EMA401 is a small molecule that selectively targets the angiotensin II type 2 (AT2) receptor, which is involved in the regulation of pain sensation.

Mechanism of Action

2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide selectively targets the AT2 receptor, which is expressed in sensory neurons and is involved in the regulation of pain sensation. Activation of the AT2 receptor by this compound leads to the inhibition of pain signaling pathways in the spinal cord, resulting in a reduction in pain sensation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects that contribute to its analgesic properties. These include the inhibition of voltage-gated calcium channels, the modulation of neurotransmitter release, and the regulation of inflammatory signaling pathways.

Advantages and Limitations for Lab Experiments

2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide has several advantages for use in lab experiments, including its high selectivity for the AT2 receptor, its low toxicity, and its ability to penetrate the blood-brain barrier. However, this compound has some limitations, including its relatively short half-life and the need for repeated dosing.

Future Directions

There are several future directions for the development of 2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide. One area of focus is the optimization of the drug's pharmacokinetic properties to improve its efficacy and duration of action. Another area of focus is the identification of biomarkers that can be used to predict patient response to this compound. Additionally, there is interest in exploring the potential of this compound for the treatment of other pain conditions, such as migraine and fibromyalgia.
Conclusion:
This compound is a promising drug candidate for the treatment of chronic pain. Its selective targeting of the AT2 receptor and its ability to modulate pain signaling pathways make it a promising alternative to current pain medications. Further research is needed to optimize the drug's pharmacokinetic properties and to identify biomarkers that can be used to predict patient response.

Synthesis Methods

The synthesis of 2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide involves a multi-step process that begins with the reaction of 6-ethoxy-3-formyl-4-oxoquinoline with 4-methylbenzoyl chloride in the presence of a base to form the intermediate compound 6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinoline. This intermediate is then reacted with o-toluidine and acetic anhydride to form the final product this compound.

Scientific Research Applications

2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide has been extensively studied in preclinical and clinical trials for the treatment of chronic pain. In preclinical studies, this compound has been shown to be effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and cancer pain. In clinical trials, this compound has been shown to be safe and well-tolerated in healthy volunteers and patients with chronic neuropathic pain.